Tert-butyl (3S,6R)-3-amino-6-hydroxyazepane-1-carboxylate;hydrochloride

• IUPAC Name: tert-butyl (3S,6R)-3-amino-6-hydroxyazepane-1-carboxylate;hydrochloride
• InChI: InChI=1S/C11H22N2O3.ClH/c1-11(2,3)16-10(15)13-6-8(12)4-5-9(14)7-13;/h8-9,14H,4-7,12H2,1-3H3;1H/t8-,9+;/m0./s1
• InChI Key: ZRQXJHHHOJHGCO-OULXEKPRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CCC(C1)O)N.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H](CC[C@H](C1)O)N.Cl
• Molecular Formula: C11H23ClN2O3
• Molecular Weight: 266.76 g/mol

Description

Tert-butyl (3S,6R)-3-amino-6-hydroxyazepane-1-carboxylate;hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly used in the synthesis of various drugs and has been found to exhibit promising results in scientific research. In

Scientific Research Applications

• Synthesis of Complex Chemical Structures : The compound has been used in the synthesis of 4-amino-3,5-dialkyl-4H-1,2,4-triazoles, illustrating its role in producing complex chemical structures. This process involves the reaction of ester tert-butoxycarbonylhydrazones with carboxylic acid hydrazides, followed by treatment with hydrochloric acid to yield triazole hydrochlorides in good yields (Lkizler, Demirbas, & Lkizler, 1996).

• Intermediate in Chemical Synthesis : It serves as an intermediate in the synthesis of various chemicals, such as benazepril hydrochloride. This involves using tert-butyl-3-bromo-2,3,4,5-tetrahydro-2-oxo-1H-benzazepine-1-acetate as a starting material in a novel process for synthesis through alkylation (Hassan, Tao, Ping-yu, & Yu-qing, 2007).

• Creation of Biologically Active Compounds : The compound is integral in the synthesis of biologically active natural products, specifically tert-alkyl amino hydroxy carboxylic acids. This involves an oxazolone-mediated ene-type reaction with enol ethers, followed by reduction of the intermediate oxazolone (Mosey, Fisk, Friebe, & Tepe, 2008).

• Development of Asymmetric Synthesis Methods : It has been used in asymmetric synthesis methods, specifically for creating protected 1,2-amino alcohols. This involves using tert-butanesulfinyl aldimines and ketimines as precursors in the synthesis of these compounds (Tang, Volkman, & Ellman, 2001).

• Chromatographic Techniques : The compound has been isolated using chiral supercritical fluid chromatography (SFC). This highlights its role in chromatographic techniques and the study of enantiomers (Carry, Brohan, Perron, & Bardouillet, 2013).